Cas no 86872-96-0 (4-ethyl(phenyl)aminobenzaldehyde)

4-ethyl(phenyl)aminobenzaldehyde structure
86872-96-0 structure
Product Name:4-ethyl(phenyl)aminobenzaldehyde
CAS No:86872-96-0
MF:C15H15NO
MW:225.285703897476
MDL:MFCD00573264
CID:992025
PubChem ID:291360
Update Time:2025-04-20

4-ethyl(phenyl)aminobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(N-ethylanilino)benzaldehyde
    • 4-ethyl(phenyl)aminobenzaldehyde
    • SCHEMBL7147228
    • DTXSID60303084
    • EN300-85581
    • 86872-96-0
    • Benzaldehyde, 4-(ethylphenylamino)-
    • CS-0263214
    • Z335439898
    • 4-(Ethyl(phenyl)amino)benzaldehyde
    • MFCD00573264
    • NSC156557
    • DBKDVEPBROVGLY-UHFFFAOYSA-N
    • NSC-156557
    • F72427
    • AKOS000260732
    • 4-[ethyl(phenyl)amino]benzaldehyde
    • 4-(ethyl-phenyl-amino)benzaldehyde
    • BS-53403
    • MDL: MFCD00573264
    • Inchi: 1S/C15H15NO/c1-2-16(14-6-4-3-5-7-14)15-10-8-13(12-17)9-11-15/h3-12H,2H2,1H3
    • InChI Key: DBKDVEPBROVGLY-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)N(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 225.115364102g/mol
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3Ų

4-ethyl(phenyl)aminobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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4-[ethyl(phenyl)amino]benzaldehyde
86872-96-0
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$ 50.00 2022-06-05
TRC
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$ 185.00 2022-06-05
TRC
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Enamine
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